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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

The table below summarizes the core identity and research uses of flufenacet oxalate:

Property Description
IUPAC Name 2-((4-fluorophenyl)(isopropyl)amino)-2-oxoacetic acid [1]
CAS Number 201668-31-7 [1] [2] [3]

Molecular Formula  Ci11H12FNOs [1] [3]

Molecular Weight 225.22 g/mol [1]

Primary Analytical standard for monitoring flufenacet in agricultural and environmental
Application samples [2]

Analysis HPLC, Gas Chromatography (GC) [2]

Techniques

As an analytical standard, flufenacet oxalate is crucial for quantifying this major metabolite in studies

investigating the environmental fate and behavior of the parent herbicide, flufenacet [3].

Toxicological and Regulatory Profile
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Recent assessments, particularly a 2024 European Food Safety Authority (EFSA) peer review, have raised

significant concerns about flufenacet and its transformation products, which include flufenacet oxalate.

Aspect Assessment Findings

Endocrine Disruption Flufenacet meets criteria for thyroid modality endocrine disruption in humans
and wild mammals [4] [5].

Consumer Risk Consumer risk assessment is not finalised due to data gaps; potential for
metabolites in drinking water [4].

Environmental Risk High risk identified for aquatic organisms (algae), and for some uses for
birds, bees, and earthworms [4].

Groundwater Modelling indicates groundwater exposure for metabolites (including FOE
Contamination oxalate) above the safety limit of 0.1 pg/L [4].
Persistence Flufenacet breaks down to produce trifluoroacetic acid (TFA), a persistent

"forever chemical” [5].

Based on these findings, the EU has concluded that flufenacet falls under exclusion criteria and a ban has

been agreed, effective from June 2025 [5].

Experimental Analysis Protocols

For researchers analyzing flufenacet oxalate in environmental samples, the following methodologies are

recommended based on its use as an analytical standard.

Sample Preparation for Water Analysis

¢ Solid-Phase Extraction (SPE): Pass water samples (e.g., 1 L) through a C18 SPE cartridge to retain
analytes. Elute with an organic solvent like methanol or acetonitrile, then evaporate the eluent to
dryness under a gentle nitrogen stream. Reconstitute the residue in a solvent compatible with the
instrumental analysis (e.g., methanol-water mixture) for injection [2].
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Instrumental Quantification

¢ High-Performance Liquid Chromatography (HPLC):
o Column: Reverse-phase C18 column.
o Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile can be used for
separation.
o Detection: Tandem Mass Spectrometry (MS/MS) is preferred for high sensitivity and specificity
in complex environmental matrices.
e Gas Chromatography (GC):
o If using GC, the analyte may require derivatization to improve volatility.
o Detection: Mass Spectrometry (GC-MS) is suitable for confirmation and quantification [2].

Metabolic Pathway and Environmental Fate

The diagram below illustrates the formation of flufenacet oxalate and its role in the environmental

degradation of the parent herbicide.
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Flufenacet oxalate is a major metabolite formed from flufenacet in soil and is highly mobile, posing a
significant risk of leaching into groundwater [4] [3]. A key environmental concern is that flufenacet and its

metabolites break down into trifluoroacetic acid (TFA), a persistent environmental pollutant [5].

Research Summary

* Flufenacet oxalate is primarily used as an analytical standard in environmental science to monitor
the fate of the herbicide flufenacet.

¢ Recent regulatory assessments highlight significant toxicological and environmental concerns,
including endocrine-disrupting properties and contribution to persistent PFAS pollution.

e Research applications are focused on environmental monitoring and risk assessment rather than
therapeutic drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s650731?utm_src=pdf-bulk
https://www.smolecule.com/products/s650731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

